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Compound of Interest

Compound Name: 2-Hydroxybenzoyl azide

Cat. No.: B15469260 Get Quote

Technical Guide: 2-Hydroxybenzoyl Azide
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Hydroxybenzoyl azide is not a commercially available compound with a registered CAS

number, suggesting it is a reactive intermediate rather than a stable, isolable substance. This

technical guide provides an in-depth overview of its parent compound, 2-hydroxybenzoic acid

(salicylic acid), and outlines the probable synthesis, reactivity, and handling precautions for 2-
hydroxybenzoyl azide based on the well-established chemistry of acyl azides. This document

is intended to equip researchers with the foundational knowledge required for the in-situ

generation and potential application of this reactive species in chemical synthesis and drug

development.

Physicochemical Properties of the Precursor: 2-
Hydroxybenzoic Acid
Given the transient nature of 2-hydroxybenzoyl azide, all quantitative data pertains to its

stable precursor, 2-hydroxybenzoic acid, also known as salicylic acid.
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Property Value Reference

CAS Number 69-72-7 [1][2]

Molecular Formula C₇H₆O₃ [1][2][3]

Molecular Weight 138.12 g/mol [3][4]

Appearance
Colorless to white crystalline

powder
[1]

Melting Point 158-161 °C [2]

Boiling Point 211 °C [2]

Solubility in Water 1.8 g/L (at 20 °C) [2]

pKa 2.98 (at 25 °C) [2]

Synthesis of 2-Hydroxybenzoyl Azide: An
Experimental Protocol
2-Hydroxybenzoyl azide would be synthesized from its corresponding carboxylic acid,

salicylic acid. The following is a general procedure for the formation of an acyl azide from a

carboxylic acid. This reaction is typically performed and used in situ without isolation of the

azide product due to its potential instability.

Materials:

2-Hydroxybenzoic acid (Salicylic acid)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Sodium azide (NaN₃)

Anhydrous aprotic solvent (e.g., Toluene, THF, or Acetone)

Anhydrous sodium sulfate or magnesium sulfate

Ice bath
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Procedure:

Activation of the Carboxylic Acid:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-hydroxybenzoic acid in an excess of thionyl chloride.

Gently reflux the mixture for 1-2 hours to form the acyl chloride. The reaction progress can

be monitored by the cessation of HCl gas evolution.

Remove the excess thionyl chloride under reduced pressure. The resulting 2-

hydroxybenzoyl chloride is often used directly in the next step.

Alternative: The carboxylic acid can be reacted with oxalyl chloride in a solvent like

dichloromethane with a catalytic amount of DMF.

Formation of the Acyl Azide:

Dissolve the crude 2-hydroxybenzoyl chloride in a suitable anhydrous aprotic solvent such

as acetone or toluene.

Cool the solution in an ice bath to 0 °C.

In a separate flask, prepare a solution of sodium azide in a minimal amount of water and

add it dropwise to the acyl chloride solution with vigorous stirring. The use of a phase-

transfer catalyst may be beneficial if a biphasic system is employed.

Stir the reaction mixture at 0 °C for 1-2 hours.

Work-up (Use with Caution):

The resulting solution containing 2-hydroxybenzoyl azide is typically used immediately in

the subsequent reaction step.

If necessary, the organic layer can be separated, washed with cold water and brine, and

dried over anhydrous sodium sulfate. Note: Concentration of the solution should be

avoided as organic azides can be explosive.[5][6]
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Below is a workflow diagram illustrating this synthesis and a common subsequent reaction, the

Curtius rearrangement.

Synthesis of 2-Hydroxybenzoyl Azide (In Situ)

Subsequent Reaction Example

2-Hydroxybenzoic Acid

2-Hydroxybenzoyl Chloride

  + SOCl₂ or (COCl)₂

2-Hydroxybenzoyl Azide

  + NaN₃

2-Hydroxyphenyl Isocyanate

  Δ (Heat)
Curtius Rearrangement

2-Aminophenol Derivative

  + H₂O or R-NH₂

Click to download full resolution via product page

Fig. 1: Synthesis and subsequent reaction of 2-Hydroxybenzoyl Azide.

Reactivity and Stability of 2-Hydroxybenzoyl Azide
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Organic azides are energetic molecules and should be handled with care.[5][6][7] The stability

of an organic azide is often estimated by the "Rule of Six," which suggests there should be at

least six carbon atoms for each energetic functional group (like an azide).[7][8] With a C₇N₃

composition in the core structure, 2-hydroxybenzoyl azide would be considered potentially

explosive and should not be isolated in a pure form.[5]

The primary reactivity of acyl azides is the Curtius rearrangement, where thermal or

photochemical activation leads to the loss of dinitrogen gas (N₂) and the formation of an

isocyanate intermediate. This isocyanate is a versatile synthon that can be trapped with various

nucleophiles:

Hydrolysis: Reaction with water yields an unstable carbamic acid, which decarboxylates to

form an amine (in this case, 2-aminophenol).

Alcoholysis: Reaction with an alcohol produces a carbamate.

Aminolysis: Reaction with an amine gives a urea derivative.

The ortho-hydroxy group in 2-hydroxybenzoyl azide could potentially participate in

intramolecular reactions, influencing the stability and reactivity profile of the molecule.

Safety and Handling of Organic Azides
Due to their potential for explosive decomposition, all azides should be handled with extreme

caution. The following diagram outlines critical safety considerations.
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Primary Hazards of Organic Azides

Recommended Handling Procedures

Shock and Friction
Sensitive

Work on a Small Scale

Thermally Unstable
(Heat Sensitive)

Maintain Low Temperatures

Forms Explosive Salts
with Heavy Metals

Use Plastic or Teflon Spatulas
Avoid Metal Equipment

Reacts with Acids to form
Hydrazoic Acid (HN₃)
(Toxic and Explosive)

Use a Blast Shield

Use In Situ
Avoid Isolation and Storage

Click to download full resolution via product page

Fig. 2: Hazards and handling precautions for organic azides.

Key Precautions:

Always work behind a blast shield.

Avoid friction and grinding. Do not use ground glass joints.

Avoid contact with heavy metals (e.g., copper, lead, mercury, silver, zinc) as this can form

highly sensitive and explosive metal azides.[7]

Avoid contact with strong acids, which can produce highly toxic and explosive hydrazoic

acid.[7]

Do not heat organic azides directly unless performing a controlled reaction like the Curtius

rearrangement.

Store azide-containing solutions at low temperatures and away from light.
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Potential Applications in Drug Development
Acyl azides, and the isocyanates derived from them, are valuable intermediates in the

synthesis of a wide range of biologically active molecules. Potential applications for a reactive

intermediate like 2-hydroxybenzoyl azide could include:

Linker Chemistry: The isocyanate formed after the Curtius rearrangement can be used to

conjugate the 2-hydroxyphenyl moiety to proteins or other biomolecules through reaction

with amine groups (e.g., lysine residues).

Synthesis of Heterocycles: The azide itself can participate in cycloaddition reactions, such as

the Staudinger ligation or click chemistry, to form complex heterocyclic structures common in

pharmaceutical compounds.

Scaffold Decoration: Used to introduce a urea or carbamate linkage onto a core molecule,

which can be crucial for target binding and modulating pharmacokinetic properties.

Conclusion
While 2-hydroxybenzoyl azide is not a stock chemical, its in-situ generation from salicylic acid

provides a pathway to the versatile 2-hydroxyphenyl isocyanate intermediate. A thorough

understanding of the chemistry of acyl azides, coupled with stringent safety protocols, is

essential for any researcher intending to work with this and related compounds. The

information provided in this guide serves as a foundational resource for the safe and effective

use of this reactive species in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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